Cas no 2034241-16-0 (N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide)

• Product name: N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034241-16-0
• MF: C₁₂H₂₁N₃O₄
• MW: 271.3128
• CID: 5348488

N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
• N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C12H21N3O4/c16-10(9-2-7-19-8-3-9)1-4-13-11(17)15-6-5-14-12(15)18/h9-10,16H,1-8H2,(H,13,17)(H,14,18)
• InChI Key： QZJAZTYEBAEMQN-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])(C([H])([H])C([H])([H])N([H])C(N1C(N([H])C([H])([H])C1([H])[H])=O)=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: -0.2
• Topological Polar Surface Area: 90.9

Additional information on N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2034241-16-0)

The compound N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2034241-16-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydro-2H-pyran-4-yl group and a 2-oxoimidazolidine core, makes it a promising candidate for various applications, including drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics due to its balanced hydrophilicity and lipophilicity, which are critical for drug bioavailability.

In recent years, the demand for innovative small molecules like N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's carboxamide functionality and hydroxypropyl side chain contribute to its versatility, enabling interactions with biological targets such as enzymes and receptors. Its CAS No. 2034241-16-0 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in the scientific community.

One of the key hotspots in current research is the exploration of heterocyclic compounds for treating chronic diseases. The 2-oxoimidazolidine moiety in this molecule is structurally analogous to several clinically approved drugs, sparking interest in its potential applications for conditions like inflammation and metabolic disorders. Additionally, the tetrahydro-2H-pyran-4-yl group enhances the compound's stability, a feature highly valued in proteolysis-targeting chimera (PROTAC) development and other emerging therapeutic modalities.

From a synthetic chemistry perspective, N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including amide coupling and hydroxylation, which are topics of interest for chemists optimizing green chemistry protocols. The compound's CAS No. 2034241-16-0 is commonly referenced in patents and journals discussing scalable synthetic routes, highlighting its industrial potential.

Another area of focus is the compound's role in AI-driven drug discovery. With the rise of machine learning in chemistry, researchers are leveraging datasets containing N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide to train models for predicting bioactivity and toxicity. This aligns with the broader trend of integrating computational chemistry with experimental validation, a topic frequently searched by professionals in the field.

In conclusion, N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2034241-16-0) represents a compelling case study in modern chemical research. Its structural features, combined with its applicability in cutting-edge therapeutic strategies, make it a molecule worth watching. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of biomedical innovations.